Codeine sulfate trihydrate
Overview
Description
Codeine sulfate trihydrate is an opioid agonist that is relatively selective for the mu-opioid receptor . It is used to treat mild to moderate pain and is also used as a cough suppressant in adults . Codeine has little or no analgesic activity until it is metabolized into morphine .
Synthesis Analysis
A method for the separation and determination of codeine phosphate hemihydrate impurities in a bilayer tablet dosage form has been developed . The method utilizes Ultra-High-Performance Liquid Chromatography (UHPLC) for the separation and determination of codeine phosphate hemihydrate and its impurities .
Molecular Structure Analysis
The molecular formula of codeine sulfate trihydrate is C36H50N2O13S . Its average mass is 750.853 Da and its monoisotopic mass is 750.303345 Da .
Scientific Research Applications
Opioid Agonist Activity
Codeine sulfate, a naturally occurring phenanthrene alkaloid, serves as an opioid agonist. It exhibits analgesic, antidiarrheal, and antitussive properties by binding to opioid receptors in the central nervous system. This binding reduces neurotransmitter release, such as substance P, GABA, dopamine, acetylcholine, and noradrenaline, leading to reduced neuronal excitability. The analgesic effect is primarily due to its metabolite, morphine, which influences potassium and calcium channels (Definitions, 2020).
Transformation in Biological Wastewater Treatment
Research on the transformation of codeine in aerobic batch experiments with activated sludge has revealed several transformation products. These transformations involve a mix of biologically and chemically mediated reactions, leading to insights into the pathways of structurally related opium alkaloids like dihydrocodeine and morphine in wastewater treatment (Wick, Wagner, & Ternes, 2011).
Synthesis and Characterization of Sulfate Esters
Studies have synthesized and characterized sulfate esters of morphine and codeine derivatives. These sulfate esters, like those of morphine and codeine, offer potential as peripheral analgesics without central side effects. They are also valuable as reference substances for various analytical studies involving sulfate ester metabolites (Váradi et al., 2011).
In Vivo and In Vitro Opioid Effects of Derivatives
Research on newly synthesized 14-methoxycodeine-6-O-sulfate and codeine-6-O-sulfate compares their in vitro and in vivo opioid effects. These studies contribute to understanding the potential therapeutic benefits and side effects of codeine derivatives, offering insights into their pharmacological properties (Zádor et al., 2020).
Chemiluminescence in Codeine Analysis
A chemiluminescence micro-total analytical system using tris(2,2-bipyridyl)ruthenium for the analysis of codeine is an innovative approach. This method enhances the sensitivity and selectivity of codeine determination in various applications (Greenway, Nelstrop, & Port, 2000).
Mechanism of Action
Safety and Hazards
Codeine sulfate tablets expose users to risks of addiction, abuse, and misuse, which can lead to overdose and death . Serious, life-threatening, or fatal respiratory depression may occur . Accidental ingestion of Codeine Sulfate Tablets, especially by children, can result in a fatal overdose of codeine .
properties
IUPAC Name |
(4R,4aR,7S,7aR,12bS)-9-methoxy-3-methyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-ol;sulfuric acid;trihydrate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C18H21NO3.H2O4S.3H2O/c2*1-19-8-7-18-11-4-5-13(20)17(18)22-16-14(21-2)6-3-10(15(16)18)9-12(11)19;1-5(2,3)4;;;/h2*3-6,11-13,17,20H,7-9H2,1-2H3;(H2,1,2,3,4);3*1H2/t2*11-,12+,13-,17-,18-;;;;/m00..../s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BOLDZXRCJAJADM-AAXBYHQXSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC23C4C1CC5=C2C(=C(C=C5)OC)OC3C(C=C4)O.CN1CCC23C4C1CC5=C2C(=C(C=C5)OC)OC3C(C=C4)O.O.O.O.OS(=O)(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1CC[C@]23[C@@H]4[C@H]1CC5=C2C(=C(C=C5)OC)O[C@H]3[C@H](C=C4)O.CN1CC[C@]23[C@@H]4[C@H]1CC5=C2C(=C(C=C5)OC)O[C@H]3[C@H](C=C4)O.O.O.O.OS(=O)(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C36H50N2O13S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50218658 |
Source
|
| Record name | Codeine sulfate trihydrate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50218658 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
750.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Codeine sulfate trihydrate | |
CAS RN |
6854-40-6, 1420-53-7 |
Source
|
| Record name | Codeine sulfate trihydrate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006854406 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Codeine sulfate trihydrate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50218658 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Codeine sulphate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.014.380 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | (4R,4aR,7S,7aR,12bS)-9-methoxy-3-methyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-7-ol;sulfuric acid;trihydrate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | CODEINE SULFATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/11QV9BS0CB | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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